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Compound of Interest

Compound Name: Europium(lll) nitrate hydrate

Cat. No.: B560913

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure of Europium(lll) nitrate
hexahydrate (Eu(NOs)3-6H20), a compound of significant interest in various scientific and
technological fields, including as a precursor for luminescent materials and in catalysis. This
document details the coordination environment of the europium ion, presents key structural
parameters, and outlines the experimental basis for these findings.

Molecular Structure and Coordination Geometry

Europium(lll) nitrate hexahydrate is a crystalline solid where the europium(lll) ion is the central
coordinating atom. The structure is characterized by a high coordination number, which is
typical for lanthanide ions. In the solid state, the Eu3* ion is coordinated by ten oxygen atoms.
[1] These oxygen atoms originate from four water molecules and three bidentate nitrate groups.
[1] The remaining two water molecules are not directly coordinated to the europium ion but are
present as lattice water within the crystal structure.[1]

The nitrate ions act as bidentate ligands, meaning that two of their oxygen atoms bind to the
central europium ion. This coordination mode is a common feature in the chemistry of
lanthanide nitrates. The coordination of both water molecules and nitrate ions results in a
complex and asymmetric coordination sphere around the europium ion.

Quantitative Structural Data
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The precise arrangement of atoms in the crystal lattice of Europium(lll) nitrate hexahydrate has
been determined through single-crystal X-ray diffraction studies. The key quantitative data
derived from these analyses are summarized in the table below.

Parameter Value(s) Reference
Coordination Number 10 [1]
Coordinating Ligands 4 x H20, 3 x NOs~ (bidentate) [1]
Lattice Water Molecules 2 [1]
Eu-O Bond Lengths 2.379-2.933 A [1]

Experimental Protocols

The structural characterization of Europium(lll) nitrate hexahydrate relies on established
chemical synthesis and analytical techniques.

Synthesis

A common method for the preparation of Europium(lll) nitrate hexahydrate involves the
dissolution of europium(lll) oxide in nitric acid.[2]

Protocol:

o Europium(lll) oxide (Eu20s3) is carefully added in stoichiometric amounts to a solution of
concentrated nitric acid (HNO3).

e The mixture is gently heated and stirred until the oxide is completely dissolved, forming a
clear solution of europium(lll) nitrate.

e The resulting solution is then allowed to cool and evaporate slowly at room temperature.

o Colorless, hygroscopic crystals of Europium(lll) nitrate hexahydrate will form. The crystals
should be stored in a desiccator to prevent deliquescence.
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Structural Characterization: Single-Crystal X-ray
Diffraction

The definitive determination of the molecular and crystal structure is achieved through single-
crystal X-ray diffraction.

Protocol:

A suitable single crystal of Europium(lll) nitrate hexahydrate is selected and mounted on a
goniometer head.

e The crystal is placed in a stream of cold nitrogen gas to maintain a stable temperature and
minimize thermal vibrations during data collection.

e The crystal is irradiated with a monochromatic X-ray beam.
o The diffraction pattern of the X-rays scattered by the crystal is recorded on a detector.

e The collected diffraction data is then processed to determine the unit cell parameters and the
symmetry of the crystal.

e The crystal structure is solved and refined using specialized software to obtain the precise
atomic coordinates, bond lengths, and bond angles.

Visualization of the Coordination Environment

The following diagram illustrates the coordination sphere of the Europium(lll) ion in the
hexahydrate complex.
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Coordination of Eu(lll) in Nitrate Hexahydrate
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Caption: Coordination sphere of the Europium(lIl) ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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